Cas no 1428327-90-5 ({4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid)

• Product Name: {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid
• CAS No: 1428327-90-5
• MF: C₁₂H₁₉BN₂O₄S
• MW: 298.166261911392
• CID: 2108479
• Update Time: 2025-08-02

{4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[4-[4-(ethylsulfonyl)-1-piperazinyl]phenyl]Boronic acid
• {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid

• Inchi： 1S/C12H19BN2O4S/c1-2-20(18,19)15-9-7-14(8-10-15)12-5-3-11(4-6-12)13(16)17/h3-6,16-17H,2,7-10H2,1H3
• InChI Key： OVWBDFPFKVCXJA-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCN(C2C=CC(B(O)O)=CC=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Topological Polar Surface Area: 89.5

Additional information on {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid

Comprehensive Guide to {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid (CAS No. 1428327-90-5)

{4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid (CAS No. 1428327-90-5) is a highly specialized boronic acid derivative widely used in pharmaceutical research and organic synthesis. This compound features a unique structure combining a piperazine ring with an ethanesulfonyl group and a phenylboronic acid moiety, making it valuable for Suzuki-Miyaura cross-coupling reactions and drug discovery applications.

The growing interest in boronic acid compounds stems from their versatility in medicinal chemistry, particularly in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "boronic acid drug candidates" and "piperazine-based pharmaceuticals," highlighting the relevance of {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid in current therapeutic research trends.

From a chemical perspective, this compound demonstrates excellent stability under various conditions, with its boronic acid group enabling efficient conjugation with biomolecules. The ethanesulfonyl-piperazine component enhances solubility in polar solvents, addressing a common challenge in small molecule drug development. Recent publications have explored its potential in creating targeted cancer therapies, responding to the increasing demand for "precision medicine compounds" in scientific literature.

The synthesis of {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the sensitive boron-containing functionality. Analytical characterization commonly employs NMR spectroscopy and mass spectrometry, techniques frequently searched by chemists working with organoboron compounds.

In pharmaceutical applications, this compound has shown promise as a building block for kinase inhibitors, particularly in addressing drug-resistant mutations - a hot topic in current medicinal chemistry research. Its structural features allow for diverse modifications, making it valuable for structure-activity relationship (SAR) studies that dominate modern drug discovery workflows.

The commercial availability of {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid (CAS No. 1428327-90-5) has increased significantly in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers often highlight its purity grade and batch consistency, crucial factors for researchers investigating "high-quality boronic acid reagents" for their projects.

Storage and handling recommendations for this compound emphasize protection from moisture, as the boronic acid group can undergo hydrolysis. Proper storage conditions align with best practices for air-sensitive reagents, a common concern among laboratory professionals searching for "compound storage guidelines".

Future research directions for {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid may explore its potential in bioconjugation chemistry and materials science, expanding beyond its current pharmaceutical applications. The compound's unique combination of sulfonamide, piperazine, and boronic acid functionalities offers numerous possibilities for innovation in chemical research.

From an environmental perspective, proper disposal methods for boron-containing compounds have gained attention, with researchers increasingly searching for "green chemistry approaches" in synthetic workflows. The development of more sustainable synthetic routes for {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid represents an important area for future investigation.

In summary, {4-[4-(Ethanesulfonyl)piperazin-1-yl]phenyl}boronic acid (CAS No. 1428327-90-5) stands as a valuable tool in modern chemical research, particularly in pharmaceutical development. Its unique structural features and versatile reactivity continue to make it relevant to current scientific trends, including targeted drug delivery and covalent inhibitor design, addressing many frequently searched topics in contemporary chemistry literature.